Cas no 124538-05-2 ((4'Z,7'Z,10'Z,13'Z,16'Z,19'Z)-4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoic acid, diester with 1,2,3-propanetriol)

• Product Name: (4'Z,7'Z,10'Z,13'Z,16'Z,19'Z)-4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoic acid, diester with 1,2,3-propanetriol
• CAS No: 124538-05-2
• MF: C₄₇H₆₈O₅
• MW: 713.039834976196
• CID: 4762768
• PubChem ID: 53389484
• Update Time: 2026-02-26

(4'Z,7'Z,10'Z,13'Z,16'Z,19'Z)-4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoic acid, diester with 1,2,3-propanetriol Chemical and Physical Properties

Names and Identifiers

• Diacylglycerol(22:6/0:0/22:6)
• Diacylglycerol(22:6n3/0:0/22:6n3)
• Diacylglycerol(22:6w3/0:0/22:6w3)
• DAG(22:6n3/0:0/22:6n3)
• DAG(22:6w3/0:0/22:6w3)
• 1-Docosahexaenoyl-3-docosahexaenoyl-sn-glycerol
• DG(22:6n3/0:0/22:6n3)
• DG(22:6w3/0:0/22:6w3)
• DAG(22:6/0:0/22:6)
• DG(22:6/0:0/22:6)
• (4'Z,7'Z,10'Z,13'Z,16'Z,19'Z)-4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoic acid, diester with 1,2,3-propane
• 124538-05-2
• 1-(4Z,7Z,10Z,13Z,16Z,19Z-Docosahexaenoyl)-3-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glycerol
• (all-Z)-2-Hydroxy-1,3-propanediyl Ester 4,7,10,13,16,19-Docosahexaenoic Acid
• DA-72746
• (4'Z,7'Z,10'Z,13'Z,16'Z,19'Z)-4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoic acid, diester with 1,2,3-propanetriol
• [3-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy-2-hydroxypropyl] (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate

• Inchi： 1S/C47H68O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-46(49)51-43-45(48)44-52-47(50)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,23-26,29-32,35-38,45,48H,3-4,9-10,15-16,21-22,27-28,33-34,39-44H2,1-2H3/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-,25-23-,26-24-,31-29-,32-30-,37-35-,38-36-
• InChI Key： MXYFTPKXCFFQRG-GZSOIYOPSA-N
• SMILES： O(C(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)CC(COC(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)O

Computed Properties

• Exact Mass: 712.50667527 g/mol
• Monoisotopic Mass: 712.50667527 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 52
• Rotatable Bond Count: 34
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 12
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.2
• Topological Polar Surface Area: 72.8
• Molecular Weight: 713.0